Cas no 1805548-67-7 (5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol)

• Product Name: 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol
• CAS No: 1805548-67-7
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4893150
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol

• Inchi： 1S/C8H8F2INO/c1-4-5(7(9)10)2-12-8(11)6(4)3-13/h2,7,13H,3H2,1H3
• InChI Key： DOBJCURVEUUKFN-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol

Research Brief on 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol (CAS: 1805548-67-7)

The compound 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol (CAS: 1805548-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both difluoromethyl and iodo substituents on the pyridine ring enhances its reactivity and potential for selective interactions with biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, as reported in recent publications.

In vitro studies have demonstrated that 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol exhibits notable inhibitory effects on specific enzymes involved in disease pathways. For instance, it has shown potent activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. These findings suggest that the compound could serve as a valuable scaffold for the design of new therapeutic agents.

Further investigations into the pharmacokinetic properties of 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 5-(Difluoromethyl)-2-iodo-4-methylpyridine-3-methanol (CAS: 1805548-67-7) represents a promising chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its therapeutic efficacy in relevant disease models. The compound's unique structural and functional attributes position it as a key player in the next generation of drug discovery initiatives.